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Compound of Interest

Compound Name: (S)-ML188

Cat. No.: B2840329 Get Quote

Application Notes and Protocols for (S)-ML188
(S)-ML188 is a potent, non-covalent inhibitor of the Severe Acute Respiratory Syndrome

Coronavirus (SARS-CoV) 3CL protease (3CLpro), also known as the main protease (Mpro).[1]

[2] It has demonstrated antiviral activity by inhibiting viral replication in cell cultures.[1] This

document provides detailed protocols for the preparation of (S)-ML188 stock solutions for use

in cell culture experiments, along with relevant technical data and experimental workflows.

Note: Current scientific literature primarily focuses on the role of (S)-ML188 as a viral protease

inhibitor. As of the latest searches, there is no direct evidence linking (S)-ML188 to the

ferroptosis pathway. The protocols and data provided herein are based on its established

mechanism of action in antiviral research.

Physicochemical and Biological Data
A summary of the key quantitative data for (S)-ML188 is presented in the table below for easy

reference.
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Property Value Reference(s)

Molecular Weight 433.54 g/mol [1]

Formula C₂₆H₃₁N₃O₃ [1]

CAS Number 1417700-13-0 [1]

Appearance White to off-white solid [1]

Solubility in DMSO ≥ 250 mg/mL (576.65 mM) [1]

IC₅₀ (SARS-CoV 3CLpro) 1.5 µM [1]

IC₅₀ (SARS-CoV-2 Mpro) 2.5 µM [3][4]

EC₅₀ (Antiviral)
12.9 - 13.4 µM in SARS-CoV

infected Vero E6 cells
[1][4]

Experimental Protocols
Preparation of High-Concentration (S)-ML188 Stock
Solution (100 mM in DMSO)
This protocol describes the preparation of a 100 mM stock solution of (S)-ML188 in dimethyl

sulfoxide (DMSO).

Materials:

(S)-ML188 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator
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Procedure:

Calculate the required mass of (S)-ML188:

To prepare 1 mL of a 100 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = 0.1 mol/L × 0.001 L × 433.54 g/mol × 1000 mg/g = 43.35 mg

Weighing:

Carefully weigh out 43.35 mg of (S)-ML188 powder and place it into a sterile

microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the (S)-ML188 powder.

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If precipitation or incomplete dissolution occurs, gentle warming in a 37°C water bath or

brief sonication can be used to facilitate dissolution.[1]

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the high-concentration stock solution to prepare working

solutions for treating cells.

Materials:
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100 mM (S)-ML188 stock solution in DMSO

Sterile, pre-warmed cell culture medium

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Determine the final desired concentration:

For example, to prepare a 100 µM working solution.

Serial Dilution:

It is recommended to perform serial dilutions to ensure accuracy.

Step A (Intermediate Dilution): Dilute the 100 mM stock solution 1:100 in sterile cell culture

medium to obtain a 1 mM intermediate solution.

Add 10 µL of the 100 mM stock solution to 990 µL of pre-warmed cell culture medium.

Step B (Final Working Solution): Dilute the 1 mM intermediate solution to the final desired

concentration. For a 100 µM final concentration, perform a 1:10 dilution.

Add 100 µL of the 1 mM intermediate solution to 900 µL of pre-warmed cell culture

medium.

Solvent Control:

It is crucial to prepare a vehicle control containing the same final concentration of DMSO

as the highest concentration of (S)-ML188 used in the experiment to account for any

effects of the solvent on the cells.

Protocol for (S)-ML188 Treatment in a SARS-CoV
Replication Assay
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This protocol provides a general workflow for assessing the antiviral activity of (S)-ML188 in a

cell-based assay using a relevant cell line, such as Vero E6 cells.

Materials:

Vero E6 cells

Complete growth medium (e.g., DMEM with 10% FBS)

SARS-CoV-2 viral stock

(S)-ML188 working solutions at various concentrations

Vehicle control (DMSO in medium)

96-well cell culture plates

Reagents for assessing viral replication (e.g., for RT-qPCR or plaque assay)

Procedure:

Cell Seeding:

Seed Vero E6 cells in a 96-well plate at a density that will result in a confluent monolayer

on the day of infection.

Incubate the plate at 37°C in a 5% CO₂ incubator.

Compound Treatment and Infection:

On the day of the experiment, remove the growth medium from the wells.

Add the prepared (S)-ML188 working solutions and the vehicle control to the respective

wells.

Infect the cells with SARS-CoV-2 at a predetermined multiplicity of infection (MOI).

Incubation:
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Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.[1]

Assessment of Viral Replication:

After the incubation period, collect the cell supernatant or cell lysate.

Quantify the viral load using a suitable method, such as RT-qPCR to measure viral RNA or

a plaque assay to determine infectious virus titers.

Data Analysis:

Compare the viral replication in the (S)-ML188-treated wells to the vehicle control to

determine the extent of inhibition.

Calculate the EC₅₀ value, which is the concentration of (S)-ML188 that inhibits viral

replication by 50%.

Visualizations
Signaling Pathway of (S)-ML188 Action
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Caption: Mechanism of (S)-ML188 antiviral activity.

Experimental Workflow for (S)-ML188 Stock Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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